NoName

• IUPAC Name: 2-(diphenyl-λ4-sulfanylidene)-2-nitroacetamide
• InChI: InChI=1S/C14H12N2O3S/c15-13(17)14(16(18)19)20(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,(H2,15,17)
• InChI Key: SZBUOWGWWALATO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=C(C(=O)N)[N+](=O)[O-])C2=CC=CC=C2
• Molecular Formula: C14H12N2O3S
• Molecular Weight: 288.32 g/mol

Description

NoName is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. In

Scientific Research Applications

• Programming and Computing :

  • "The project NoName - a functional programming language with its development environment" by Braxmeier, H., Ernst, D., Mößle, A., & Vogler, H. (2010) discusses NoName as a functional programming language designed for testing evaluation and transformation strategies in recursive program schemes, offering features not found in other languages (Braxmeier, Ernst, Mößle, & Vogler, 2010).

• Customer Service and Management :

  • "Noname Nightmare: Resolving Customer Complaints in Hospitality Management" by Ryan, G. & Villiers, R. D. (2017) presents a case study in hospitality management, focusing on customer service challenges and solutions (Ryan & Villiers, 2017).

• Essential Oil Analysis :

  • "Compositional Changes in Cassia mimosoides var. noname (M.) Essential Oil" by Ahn, S.-Y., & Choi, H.-S. (2009) investigates the volatile flavor constituents of this specific variety of Cassia mimosoides essential oil, observing changes over time and under different storage conditions (Ahn & Choi, 2009).

• Economic and Financial Modeling :

  • "Noname - A New Quarterly Model for Belgium" by Jeanfils, P. & Burggraeve, K. (2005) describes a compact quarterly model for the Belgian economy, named Noname, with micro-foundations and rational expectations (Jeanfils & Burggraeve, 2005).

• Technology and Transport Recognition :

  • "Smartphone location identification and transport mode recognition using an ensemble of generative adversarial networks" by Günthermann, L., Simpson, I., & Roggen, D. (2020) explores using a generative adversarial network (GAN) for recognizing transportation modes from smartphone sensor data, as part of a project by team noname (Günthermann, Simpson, & Roggen, 2020).